molecular formula C18H25N7O3 B1216070 2,4,6-Trimorpholinopyrimido(5,4-d)pyrimidine CAS No. 13665-58-2

2,4,6-Trimorpholinopyrimido(5,4-d)pyrimidine

Cat. No. B1216070
CAS RN: 13665-58-2
M. Wt: 387.4 g/mol
InChI Key: VDYSTDTZDXTLCV-UHFFFAOYSA-N
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Description

2,4,6-Trimorpholinopyrimido(5,4-d)pyrimidine, also known as 2,4,6-Trimorpholinopyrimido(5,4-d)pyrimidine, is a useful research compound. Its molecular formula is C18H25N7O3 and its molecular weight is 387.4 g/mol. The purity is usually 95%.
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properties

CAS RN

13665-58-2

Product Name

2,4,6-Trimorpholinopyrimido(5,4-d)pyrimidine

Molecular Formula

C18H25N7O3

Molecular Weight

387.4 g/mol

IUPAC Name

4-(2,4-dimorpholin-4-ylpyrimido[5,4-d]pyrimidin-6-yl)morpholine

InChI

InChI=1S/C18H25N7O3/c1-7-26-8-2-23(1)16-15-14(20-18(22-16)25-5-11-28-12-6-25)13-19-17(21-15)24-3-9-27-10-4-24/h13H,1-12H2

InChI Key

VDYSTDTZDXTLCV-UHFFFAOYSA-N

SMILES

C1COCCN1C2=NC(=NC3=CN=C(N=C32)N4CCOCC4)N5CCOCC5

Canonical SMILES

C1COCCN1C2=NC(=NC3=CN=C(N=C32)N4CCOCC4)N5CCOCC5

Other CAS RN

13665-58-2

synonyms

2,4,6-trimorpholinopyrimido(5,4-d)pyrimidine
RA 433
RA-433

Origin of Product

United States

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